N-{[(3-chlorophenyl)amino]carbonothioyl}-2-methylbenzamide

• IUPAC Name: N-[(3-chlorophenyl)carbamothioyl]-2-methylbenzamide
• InChI: InChI=1S/C15H13ClN2OS/c1-10-5-2-3-8-13(10)14(19)18-15(20)17-12-7-4-6-11(16)9-12/h2-9H,1H3,(H2,17,18,19,20)
• InChI Key: DYWAIMSXEWOMNY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC(=S)NC2=CC(=CC=C2)Cl
• Molecular Formula: C15H13ClN2OS
• Molecular Weight: 304.8 g/mol

Description

N-{[(3-chlorophenyl)amino]carbonothioyl}-2-methylbenzamide, commonly known as CCT137690, is a small molecule inhibitor that has gained significant attention in the field of cancer research. This compound has shown promising results in inhibiting the growth of cancer cells and has the potential to be used as a therapeutic agent in the treatment of various types of cancer.

Mechanism of Action

The mechanism of action of CCT137690 involves the inhibition of CHK1, a protein kinase that plays a critical role in the DNA damage response pathway. CHK1 is activated in response to DNA damage and helps to prevent the replication of damaged DNA. By inhibiting CHK1, CCT137690 disrupts the DNA damage response pathway, leading to the accumulation of DNA damage and ultimately, cell death.
Biochemical and Physiological Effects:
CCT137690 has been shown to have a number of biochemical and physiological effects. In addition to inhibiting the growth of cancer cells, it has been found to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to enhance the cytotoxic effects of other chemotherapy drugs, making it a potential candidate for combination therapy.

Advantages and Limitations for Lab Experiments

One of the advantages of using CCT137690 in lab experiments is its selectivity for cancer cells. This allows researchers to specifically target cancer cells without affecting normal cells. However, one limitation of using CCT137690 is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on CCT137690. One potential area of study is the identification of biomarkers that can predict the response of cancer cells to CCT137690. Additionally, further research is needed to determine the optimal dosing and administration schedule for CCT137690 in combination with other chemotherapy drugs. Finally, there is a need for preclinical and clinical trials to determine the safety and efficacy of CCT137690 as a cancer therapeutic agent.
In conclusion, CCT137690 is a promising small molecule inhibitor that has the potential to be used as a therapeutic agent in the treatment of various types of cancer. Its selective inhibition of CHK1 and ability to induce cell death in cancer cells make it a potential candidate for combination therapy with other chemotherapy drugs. While there are limitations to its use in lab experiments, further research is needed to determine its safety and efficacy in clinical trials.

Synthesis Methods

The synthesis of CCT137690 involves a series of chemical reactions starting from 2-methylbenzoic acid. The first step involves the conversion of 2-methylbenzoic acid to its acid chloride derivative using thionyl chloride. This is followed by the reaction of the acid chloride with 3-chloroaniline to form the intermediate product. The final step involves the reaction of the intermediate product with carbon disulfide and sodium hydroxide to yield CCT137690.

Scientific Research Applications

CCT137690 has been extensively studied for its potential use as a cancer therapeutic agent. It has been shown to selectively inhibit the growth of cancer cells, including those that are resistant to traditional chemotherapy drugs. In addition, CCT137690 has been found to induce cell death in cancer cells by targeting the cell cycle checkpoint kinase 1 (CHK1) pathway.